Cas no 2680782-15-2 (1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2680782-15-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5649863
• PubChem ID: 165941969
• Update Time: 2023-11-27

1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28262819
• 2680782-15-2
• 1-[(tert-butoxy)carbonyl]-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-(tert-butoxy)carbonyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H16N2O4/c1-6-8(9(14)15)7(2)13(12-6)10(16)17-11(3,4)5/h1-5H3,(H,14,15)
• InChI Key： JVLSZGOTFNXGGZ-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=C(C(=O)O)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų